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Compound of Interest

Compound Name: (-)-Dihydromyrcene

Cat. No.: B087057 Get Quote

Researchers and drug development professionals handling (-)-Dihydromyrcene must adhere

to strict safety protocols for its disposal to mitigate risks to personnel and the environment. This

guide provides essential, step-by-step procedures for the safe handling and disposal of (-)-
Dihydromyrcene, ensuring compliance with safety regulations.

Hazard Profile and Safety Precautions
(-)-Dihydromyrcene is classified as a hazardous substance, presenting multiple risks. It is a

flammable liquid and vapor, a skin irritant, and may cause an allergic skin reaction.[1]

Aspiration of the liquid can be fatal if it enters the airways.[1] Furthermore, it is harmful to

aquatic life with long-lasting effects.[2]

Before handling (-)-Dihydromyrcene, it is imperative to be familiar with its safety data sheet

(SDS) and to wear appropriate personal protective equipment (PPE), including chemical safety

goggles, protective gloves, and a lab coat.[1][3] All handling should be conducted in a well-

ventilated area.[3]
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Property Value Reference

GHS Classification

Flammable Liquid (Category

3/4), Skin Irritant (Category 2),

Eye Irritant (Category 2A),

Aspiration Hazard (Category

1), Skin Sensitization

(Category 1B), Hazardous to

the Aquatic Environment

(Acute Hazard 3, Chronic

Hazard 3)

[1][2]

Boiling Point 167 – 169 °C [3]

Flash Point 96 °C (closed cup) [3]

Solubility

Practically insoluble in water;

soluble in ethanol and organic

solvents

[3]

Molecular Weight 138.25 g/mol [3]

Spill Management Protocol
In the event of a (-)-Dihydromyrcene spill, immediate and precise action is critical to prevent

injury and environmental contamination.

Experimental Protocols:

Small Spill Cleanup:

Eliminate Ignition Sources: Immediately extinguish all open flames and turn off any

equipment that could create sparks.[1]

Ensure Ventilation: Work in a well-ventilated area to avoid the inhalation of vapors.

Contain the Spill: Use an inert, non-combustible absorbent material such as sand, dry lime,

or soda ash to cover the spill.[1]
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Collect Absorbent Material: Carefully collect the saturated absorbent material and place it

into a suitable, labeled container for hazardous waste.

Decontaminate the Area: Wash the spill site thoroughly after the material has been collected.

[1]

Dispose of Waste: Dispose of the collected waste in accordance with local, regional, and

national environmental regulations.[3]

Large Spill Cleanup:

Evacuate the Area: Clear all personnel from the immediate vicinity of the spill.

Alert Emergency Services: Notify the appropriate emergency response team and provide

them with the location and nature of the hazard.

Personal Protection: Responders must wear full-body protective clothing and a self-

contained breathing apparatus.[4]

Containment and Cleanup: Follow the same containment and collection procedures as for a

small spill, using appropriate industrial-scale equipment.

Disposal Workflow
The proper disposal of (-)-Dihydromyrcene waste is crucial to prevent environmental harm.

The following workflow diagram illustrates the decision-making process for its disposal.
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Waste Generation Disposal Pathway

Unused (-)-Dihydromyrcene

Collect in a labeled, sealed
hazardous waste container

Contaminated Materials
(e.g., PPE, absorbents) Is the container empty and clean?

Dispose as non-hazardous waste
(check local regulations)

YesNo

Store in a cool, dry,
well-ventilated area away

from ignition sources

Arrange for pickup by a
licensed hazardous waste

disposal service

Do NOT pour down the drain
or release into the environment

Click to download full resolution via product page

Caption: Disposal workflow for (-)-Dihydromyrcene waste.
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Disclaimer: This information is intended for guidance purposes only. Always consult the specific

Safety Data Sheet for (-)-Dihydromyrcene and adhere to all applicable local, regional, and

national regulations for chemical handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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